Cas no 88398-67-8 (1H-Pyrazole-5-carboxamide, 4-(aminosulfonyl)-N,N,1,3-tetramethyl-)

1H-Pyrazole-5-carboxamide, 4-(aminosulfonyl)-N,N,1,3-tetramethyl- structure
88398-67-8 structure
Product Name:1H-Pyrazole-5-carboxamide, 4-(aminosulfonyl)-N,N,1,3-tetramethyl-
CAS No:88398-67-8
MF:C8H14N4O3S
MW:246.286759853363
CID:634218
PubChem ID:15136921
Update Time:2025-04-19

1H-Pyrazole-5-carboxamide, 4-(aminosulfonyl)-N,N,1,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide, 4-(aminosulfonyl)-N,N,1,3-tetramethyl-
    • N,N,2,5-tetramethyl-4-sulfamoylpyrazole-3-carboxamide
    • N,N,1,3-Tetramethyl-4-sulfamoyl-1H-pyrazole-5-carboxamide
    • 88398-67-8
    • SCHEMBL9200671
    • DTXSID40568836
    • Inchi: 1S/C8H14N4O3S/c1-5-7(16(9,14)15)6(12(4)10-5)8(13)11(2)3/h1-4H3,(H2,9,14,15)
    • InChI Key: ALEBFZNQPWQBOT-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=NN(C)C=1C(N(C)C)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 246.07866149g/mol
  • Monoisotopic Mass: 246.07866149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 107Ų
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